Cas no 2229261-43-0 (1-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229261-43-0
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 5943575
• PubChem ID: 165777222
• Update Time: 2025-05-23

1-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carbaldehyde
• EN300-1824220
• 2229261-43-0

• Inchi： 1S/C10H9NO4/c12-6-10(3-4-10)7-1-2-8(11(14)15)9(13)5-7/h1-2,5-6,13H,3-4H2
• InChI Key： HROSTUQQXLJCEF-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=C(C=2)O)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carbaldehyde

1-(3-Hydroxy-4-Nitrophenyl)Cyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-(3-Hydroxy-4-Nitrophenyl)Cyclopropane-1-Carbaldehyde, also identified by the CAS number 2229261-43-0, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various fields, including pharmacology, materials science, and analytical chemistry. The molecule consists of a cyclopropane ring attached to a carbaldehyde group and a substituted phenyl ring containing hydroxyl and nitro functionalities. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-based compounds in drug discovery. The strained ring structure of cyclopropane imparts unique electronic and steric properties, making it a valuable component in the design of bioactive molecules. In the case of 1-(3-Hydroxy-4-Nitrophenyl)Cyclopropane-1-Carbaldehyde, the cyclopropane ring is directly connected to an aldehyde group, which can participate in various chemical reactions, such as nucleophilic addition and condensation reactions. This makes the compound a promising candidate for use in organic synthesis.

The phenyl ring substituents further enhance the compound's versatility. The hydroxyl group at position 3 and the nitro group at position 4 introduce additional functionality, enabling interactions such as hydrogen bonding and electron-withdrawing effects. These properties are crucial in modulating the compound's solubility, stability, and reactivity under different conditions. Recent research has explored the use of such substituted phenyl rings in designing selective ligands for metal ions and enzymes, opening new avenues for catalytic applications.

In terms of synthesis, 1-(3-Hydroxy-4-Nitrophenyl)Cyclopropane-1-Carbaldehyde can be prepared through various routes, including cycloaddition reactions and oxidative coupling. The choice of synthetic method depends on the desired scale, purity requirements, and availability of starting materials. Recent advancements in catalytic asymmetric synthesis have provided novel pathways for constructing chiral derivatives of this compound, which could be valuable in asymmetric catalysis and enantioselective drug design.

The biological activity of this compound has been a focal point of recent investigations. Studies have demonstrated that it exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for further exploration in therapeutic applications. Additionally, its ability to interact with biological macromolecules such as proteins and nucleic acids suggests its utility in drug delivery systems and molecular recognition technologies.

In conclusion, 1-(3-Hydroxy-4-Nitrophenyl)Cyclopropane-1-Carbaldehyde represents a versatile platform for chemical innovation. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors across multiple disciplines.